Cas no 34985-57-4 (1,4-Diazabicyclo2.2.2octane Tosilate)

1,4-Diazabicyclo[2.2.2]octane tosilate (DABCO tosilate) is a quaternary ammonium salt derived from 1,4-diazabicyclo[2.2.2]octane (DABCO) and toluenesulfonic acid. This compound is widely utilized as a phase-transfer catalyst and a strong base in organic synthesis, particularly in reactions requiring mild yet efficient basic conditions. Its tosylate counterion enhances solubility in polar solvents, facilitating homogeneous reaction conditions. Key advantages include its stability, high reactivity in nucleophilic substitutions, and utility in polymerization and cycloaddition reactions. The product is also valued for its consistent performance in asymmetric catalysis and as a precursor for ionic liquids. Its crystalline form ensures ease of handling and storage under standard laboratory conditions.
1,4-Diazabicyclo2.2.2octane Tosilate structure
34985-57-4 structure
Product Name:1,4-Diazabicyclo2.2.2octane Tosilate
CAS No:34985-57-4
MF:C13H20N2O3S
MW:284.374502182007
MDL:MFCD28991719
CID:4645686
PubChem ID:85783048
Update Time:2025-05-22

1,4-Diazabicyclo2.2.2octane Tosilate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]Octane Tosilate
    • SY127390
    • SCHEMBL16494180
    • 1,4-Diazabicyclo[2.2.2]octane4-methylbenzenesulfonate
    • 1,4-Diazabicyclo[2.2.2]octane Tosylate Salt
    • MFCD28991719
    • 1,4-diazabicyclo[2.2.2]octane;4-methylbenzenesulfonic acid
    • 34985-57-4
    • FMQZSJVCHOHXQH-UHFFFAOYSA-N
    • AKOS027255403
    • 1,4-diazabicyclo[2.2.2]octane; 4-methylbenzene-1-sulfonic acid
    • 1,4-Diazabicyclo[2.2.2]octane 4-methylbenzenesulfonate
    • CS-0038697
    • AS-63776
    • W10105
    • 1,4-Diazabicyclo[2.2.2]octane tosylate
    • 1,4-Diazabicyclo2.2.2octane Tosilate
    • MDL: MFCD28991719
    • Inchi: 1S/C7H8O3S.C6H12N2/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-8-5-3-7(1)4-6-8/h2-5H,1H3,(H,8,9,10);1-6H2
    • InChI Key: FMQZSJVCHOHXQH-UHFFFAOYSA-N
    • SMILES: N12CCN(CC1)CC2.OS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 284.11946368g/mol
  • Monoisotopic Mass: 284.11946368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų

1,4-Diazabicyclo2.2.2octane Tosilate Pricemore >>

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Additional information on 1,4-Diazabicyclo2.2.2octane Tosilate

1,4-Diazabicyclo[2.2.2]octane Tosilate: A Comprehensive Overview

The compound with CAS No. 34985-57-4, commonly referred to as 1,4-Diazabicyclo[2.2.2]octane Tosilate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

1,4-Diazabicyclo[2.2.2]octane Tosilate is a bicyclic amine derivative with a tosylate group attached to the nitrogen atom at the 1-position of the bicyclic framework. The bicyclic structure consists of three fused rings: two six-membered rings and one four-membered ring, creating a rigid and stable framework that is highly desirable in medicinal chemistry for its ability to mimic certain bioactive conformations.

The tosylate group (tosylate being a common leaving group in organic reactions) plays a crucial role in determining the reactivity of this compound. This group makes the molecule highly susceptible to nucleophilic substitution reactions, which is a key feature exploited in various synthetic routes to prepare more complex molecules.

Recent studies have highlighted the potential of 1,4-Diazabicyclo[2.2.2]octane Tosilate as a building block for constructing bioactive compounds with therapeutic potential. For instance, researchers have utilized this compound as a precursor for synthesizing novel analgesics and anti-inflammatory agents due to its ability to form stable amide bonds with carboxylic acids under mild conditions.

In addition to its role in drug discovery, 1,4-Diazabicyclo[2.2.2]octane Tosilate has also found applications in polymer chemistry. The rigid bicyclic structure provides excellent mechanical properties when incorporated into polymer networks, making it a promising candidate for high-performance materials used in aerospace and automotive industries.

From an environmental perspective, the synthesis and application of 1,4-Diazabicyclo[2.2.2]octane Tosilate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the synthesis pathways are both efficient and environmentally friendly.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity profiles of 1,4-Diazabicyclo[2.2.2]octane Tosilate at the molecular level. These studies have provided valuable insights into its interaction with biological systems, paving the way for innovative therapeutic strategies.

In conclusion, 1,4-Diazabicyclo[2.2.2]octane Tosilate (CAS No: 34985-57-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in modern organic synthesis and drug development.

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